Cas no 1785298-38-5 (Benzeneacetic acid, 3-ethyl-α-fluoro-α-methyl-)

• Product Name: Benzeneacetic acid, 3-ethyl-α-fluoro-α-methyl-
• CAS No: 1785298-38-5
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5936762
• PubChem ID: 105425709
• Update Time: 2025-06-26

Benzeneacetic acid, 3-ethyl-α-fluoro-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-ethyl-α-fluoro-α-methyl-
• 2-(3-Ethylphenyl)-2-fluoropropanoic acid
• 1785298-38-5
• 2-(3-Ethylphenyl)-2-fluoropropanoicacid
• EN300-1592581

• Inchi： 1S/C11H13FO2/c1-3-8-5-4-6-9(7-8)11(2,12)10(13)14/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key： VKEBIFZQTFHEOY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(CC)C=1)(F)(C)C(=O)O

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 292.7±25.0 °C(Predicted)
• pka: 2.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzeneacetic acid, 3-ethyl-α-fluoro-α-methyl-

Benzeneacetic Acid, 3-Ethyl-α-Fluoro-α-Methyl: A Comprehensive Overview

Benzeneacetic acid, 3-ethyl-α-fluoro-α-methyl, also known by its CAS number 1785298-38-5, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of aromatic carboxylic acids and is characterized by its unique structure, which includes a benzene ring substituted with an ethyl group at the 3-position and a fluoro-methyl group at the α-position of the acetic acid moiety. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The molecular formula of benzeneacetic acid, 3-ethyl-α-fluoro-α-methyl is C₁₀H₁₁FO₂, and its molecular weight is approximately 196.2 g/mol. The compound exists as a solid at room temperature and has a melting point of around 125°C. Its solubility in water is moderate, and it exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These physical properties make it suitable for use in various synthetic reactions and analytical techniques.

The synthesis of benzeneacetic acid, 3-ethyl-α-fluoro-α-methyl typically involves multi-step processes that include Friedel-Crafts acylation, nucleophilic substitution, and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the fluoro-methyl group at the α-position, which was previously a challenging step.

In terms of applications, benzeneacetic acid, 3-ethyl-α-fluoro-α-methyl has found utility in the pharmaceutical industry as an intermediate for drug development. Its structure allows for the incorporation of functional groups that can modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted its potential as a precursor for anti-inflammatory agents and anticancer drugs due to its ability to interact with specific biological targets.

Beyond pharmaceuticals, this compound has also been explored in materials science for its role in synthesizing advanced polymers and coatings. The presence of both electron-donating (ethyl group) and electron-withdrawing (fluorine atom) substituents on the benzene ring confers unique electronic properties to the molecule. These properties make it an attractive candidate for use in organic electronics and optoelectronic devices.

From an environmental standpoint, understanding the fate and transport of benzeneacetic acid, 3-ethyl-α-fluoro-α-methyl in natural systems is crucial. Recent research has focused on assessing its biodegradability under aerobic and anaerobic conditions. Results indicate that while the compound is moderately biodegradable, certain substituents can hinder microbial degradation processes. This knowledge is essential for developing strategies to minimize its environmental footprint during industrial processes.

In conclusion, benzeneacetic acid, 3-ethyl-α-fluoro-α-methyl (CAS No.: 1785298-38-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as an intermediate in drug development and materials synthesis while presenting opportunities for further research into its environmental behavior. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.